Saccharin calcium
Saccharin calcium
Flavoring agent and non-nutritive sweetener.
Brand Name:
Vulcanchem
CAS No.:
6381-91-5
VCID:
VC21187808
InChI:
InChI=1S/2C7H5NO3S.Ca.7H2O/c2*9-7-5-3-1-2-4-6(5)12(10,11)8-7;;;;;;;;/h2*1-4H,(H,8,9);;7*1H2/q;;+2;;;;;;;/p-2
SMILES:
C1=CC=C2C(=C1)C(=O)[N-]S2(=O)=O.C1=CC=C2C(=C1)C(=O)[N-]S2(=O)=O.O.[Ca+2]
Molecular Formula:
C14H22CaN2O13S2
Molecular Weight:
530.5 g/mol
Saccharin calcium
CAS No.: 6381-91-5
Cat. No.: VC21187808
Molecular Formula: C14H22CaN2O13S2
Molecular Weight: 530.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Flavoring agent and non-nutritive sweetener. |
|---|---|
| CAS No. | 6381-91-5 |
| Molecular Formula | C14H22CaN2O13S2 |
| Molecular Weight | 530.5 g/mol |
| IUPAC Name | calcium;1,1-dioxo-1,2-benzothiazol-3-olate;heptahydrate |
| Standard InChI | InChI=1S/2C7H5NO3S.Ca.7H2O/c2*9-7-5-3-1-2-4-6(5)12(10,11)8-7;;;;;;;;/h2*1-4H,(H,8,9);;7*1H2/q;;+2;;;;;;;/p-2 |
| Standard InChI Key | NNOYLBKZPCUCQT-UHFFFAOYSA-L |
| SMILES | C1=CC=C2C(=C1)C(=O)[N-]S2(=O)=O.C1=CC=C2C(=C1)C(=O)[N-]S2(=O)=O.O.[Ca+2] |
| Canonical SMILES | C1=CC=C2C(=C1)C(=NS2(=O)=O)[O-].C1=CC=C2C(=C1)C(=NS2(=O)=O)[O-].O.O.O.O.O.O.O.[Ca+2] |
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